Cas no 1803739-94-7 (4-Fluoro-5-iodopyridine-2-carbonyl chloride)

• Product Name: 4-Fluoro-5-iodopyridine-2-carbonyl chloride
• CAS No: 1803739-94-7
• MF: C₆H₂ClFINO
• MW: 285.442056179047
• CID: 4905709
• Update Time: 2025-08-02

4-Fluoro-5-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C6H2ClFINO/c7-6(11)5-1-3(8)4(9)2-10-5/h1-2H
• InChI Key： GVKBMLPQHDEEBH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)Cl)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 4-Fluoro-5-iodopyridine-2-carbonyl chloride

Introduction to 4-Fluoro-5-iodopyridine-2-carbonyl chloride (CAS No. 1803739-94-7)

4-Fluoro-5-iodopyridine-2-carbonyl chloride (CAS No. 1803739-94-7) is a versatile and important intermediate in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorine atom, an iodine atom, and a carbonyl chloride group, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 4-Fluoro-5-iodopyridine-2-carbonyl chloride is particularly noteworthy due to its potential in the development of novel drugs and therapeutic agents. The presence of the fluorine and iodine atoms imparts specific properties that can enhance the pharmacological activity, bioavailability, and metabolic stability of the final products. Additionally, the carbonyl chloride group facilitates further functionalization through nucleophilic acyl substitution reactions, allowing for the creation of diverse derivatives with tailored biological activities.

Recent studies have highlighted the significance of 4-Fluoro-5-iodopyridine-2-carbonyl chloride in the synthesis of compounds targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-cancer activity against multiple cancer cell lines. The researchers found that the introduction of specific substituents on the pyridine ring significantly enhanced the cytotoxic effects, making these derivatives promising candidates for further preclinical and clinical evaluation.

In another study, researchers explored the use of 4-Fluoro-5-iodopyridine-2-carbonyl chloride in the development of inhibitors for enzymes involved in neurodegenerative diseases. The unique electronic properties of the fluorine and iodine atoms were found to improve binding affinity and selectivity towards target enzymes, leading to more effective inhibition. This research underscores the potential of this compound as a key intermediate in the discovery of new therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of 4-Fluoro-5-iodopyridine-2-carbonyl chloride has also been leveraged in the design and synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. By incorporating this compound into prodrug designs, researchers have been able to improve drug delivery, reduce side effects, and enhance therapeutic efficacy. A notable example is a study where a prodrug based on 4-Fluoro-5-iodopyridine-2-carbonyl chloride showed improved oral bioavailability and reduced toxicity compared to its parent drug.

The stability and reactivity of 4-Fluoro-5-iodopyridine-2-carbonyl chloride make it an ideal candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By utilizing this compound as a starting material, researchers can efficiently generate diverse chemical libraries for high-throughput screening, accelerating the drug discovery process.

In addition to its applications in medicinal chemistry, 4-Fluoro-5-iodopyridine-2-carbonyl chloride has also found use in other areas of chemical research. For example, it has been employed in the synthesis of functional materials with unique optical and electronic properties. These materials have potential applications in areas such as organic electronics, photovoltaics, and sensors.

The safety profile of 4-Fluoro-5-iodopyridine-2-carbonyl chloride is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous or controlled substance, proper handling and storage practices should be followed to ensure safe usage. Researchers should adhere to standard laboratory safety protocols, including wearing appropriate personal protective equipment (PPE) and working under well-controlled conditions.

In conclusion, 4-Fluoro-5-iodopyridine-2-carbonyl chloride (CAS No. 1803739-94-7) is a highly valuable intermediate with broad applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an essential tool for scientists working on the development of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern chemical research.